1-benzyl-3-[(1-ethyl-1H-pyrazol-3-yl)methyl]thiourea

• IUPAC Name: 1-benzyl-3-[(1-ethylpyrazol-3-yl)methyl]thiourea
• InChI: InChI=1S/C14H18N4S/c1-2-18-9-8-13(17-18)11-16-14(19)15-10-12-6-4-3-5-7-12/h3-9H,2,10-11H2,1H3,(H2,15,16,19)
• InChI Key: XYEPFQVUIMMKTJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)CNC(=S)NCC2=CC=CC=C2
• Molecular Formula: C14H18N4S
• Molecular Weight: 274.39 g/mol

Description

N-benzyl-N’-[(1-ethyl-1H-pyrazol-3-yl)methyl]thiourea is a synthetic organic compound that belongs to the class of thioureas Thioureas are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-N’-[(1-ethyl-1H-pyrazol-3-yl)methyl]thiourea typically involves the reaction of benzyl isothiocyanate with 1-ethyl-1H-pyrazole-3-methylamine. The reaction is carried out in an appropriate solvent, such as ethanol or acetonitrile, under reflux conditions. The product is then purified by recrystallization or column chromatography to obtain the desired compound in high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for maximizing yield and minimizing production costs.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-N’-[(1-ethyl-1H-pyrazol-3-yl)methyl]thiourea can undergo various chemical reactions, including:

Oxidation: The thiourea group can be oxidized to form sulfonyl derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The benzyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like alkyl halides or acyl chlorides can be used under basic conditions to achieve substitution reactions.

Major Products Formed

Oxidation: Sulfonyl derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted benzyl derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-benzyl-N’-[(1-ethyl-1H-pyrazol-3-yl)methyl]thiourea involves its interaction with specific molecular targets. The thiourea group can form hydrogen bonds and coordinate with metal ions, affecting the activity of enzymes and other proteins. The benzyl and pyrazole moieties contribute to the compound’s binding affinity and specificity towards its targets .

Comparison with Similar Compounds

Similar Compounds

• N-benzyl-N’-[(1-methyl-1H-pyrazol-3-yl)methyl]thiourea
• N-benzyl-N’-[(1-phenyl-1H-pyrazol-3-yl)methyl]thiourea
• N-benzyl-N’-[(1-ethyl-1H-imidazol-3-yl)methyl]thiourea

Uniqueness

N-benzyl-N’-[(1-ethyl-1H-pyrazol-3-yl)methyl]thiourea is unique due to the presence of the ethyl-pyrazole moiety, which can enhance its biological activity and binding specificity compared to other similar compounds.